Hepoxilin A3 methyl ester

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-3-4-5-6-7-11-14-19-20(25-19)17-16-18(22)13-10-8-9-12-15-21(23)24-2/h7-8,10-11,16-20,22H,3-6,9,12-15H2,1-2H3/b10-8-,11-7-,17-16+/t18?,19-,20-/m0/s1
• InChIKey: KRXDYAIKBGMXKW-YHLBDPABSA-N

Hepoxilin A3 Methyl Ester: Technical Baseline for Procurement and Experimental Selection

Hepoxilin A3 methyl ester (HxA3-ME) is a cell-permeable methyl ester derivative of the endogenous 12-lipoxygenase-derived eicosanoid hepoxilin A3. HxA3-ME is a widely used pharmacological tool for probing hepoxilin-mediated signaling pathways, particularly in neutrophil biology and mucosal inflammation research [1]. The compound is supplied as a solution with ≥98% purity (mixture of 8R/8S isomers), enabling reproducible dosing in calcium flux assays and cell migration studies where its enhanced membrane permeability confers distinct experimental utility over the free acid form .

Probe Cell-permeable methyl ester for hepoxilin signaling and mucosal inflammation studies

Isomer Mix 8R/8S mixture supports stereochemical context in calcium flux and migration assays

Purity High-purity solution supports standardized dosing in cell-based research models

• [1] Nigam S, et al. Hepoxilin signaling in intact human neutrophils: biphasic elevation of intracellular calcium by unesterified hepoxilin A3. FEBS Lett. 1999;446(2-3):236-8. View Source

Why In-Class Eicosanoid Analogs Cannot Substitute for Hepoxilin A3 Methyl Ester in Research Applications

Generic substitution of HxA3-ME with in-class eicosanoid analogs such as the free acid form of HxA3, trioxilin A3, leukotriene B4, or the fMLP chemotactic peptide is precluded by distinct and quantifiable differences in cellular entry, metabolic stability, receptor specificity, and downstream biological outcomes. The methyl ester prodrug is hydrolyzed intracellularly to the active free acid [1], bypassing the vehicle-dependent entry barriers of the free acid form that render it inactive in DMSO vehicle [2]. Furthermore, HxA3-ME uniquely promotes pathological barrier disruption in epithelial models compared to non-eicosanoid chemoattractants such as fMLP [3], while the diol metabolite trioxilin A3 is biologically inactive [4]. Therefore, compound selection must be guided by explicit, comparator-based quantitative evidence rather than class-based assumptions.

HxA3-ME (Target)

Intracellular hydrolysis to active free acid bypasses DMSO-vehicle barrier

Free Acid HxA3

Vehicle-dependent entry barriers may limit cellular activity and calcium response

HxA3-ME (Target)

Induces neutrophil elastase release and epithelial barrier disruption in models

fMLP Chemoattractant

Promotes transmigration but may not replicate barrier disruption or bacterial translocation

HxA3-ME (Target)

Retains the active epoxide moiety required for receptor-mediated signaling context

Trioxilin A3 (Metabolite)

Diol metabolite may lack biological activity; epoxide hydrolysis data to verify

• [1] Nigam S, et al. Hepoxilin signaling in intact human neutrophils: biphasic elevation of intracellular calcium by unesterified hepoxilin A3. FEBS Lett. 1999;446(2-3):236-8. View Source
• [2] Reynaud D, et al. Biological actions of the free acid of hepoxilin A3 on human neutrophils. Biochem Pharmacol. 2000;59(4):435-40. View Source
• [3] Mason KM, et al. Blocking HXA3-mediated neutrophil elastase release during S. pneumoniae lung infection limits pulmonary epithelial barrier disruption and bacteremia. mBio. 2024;15(9):e01856-24. View Source
• [4] Anton R, et al. Hepoxilin-epoxide hydrolase. In: Sies H, et al. Comprehensive Toxicology. 1995. View Source

Hepoxilin A3 Methyl Ester: Quantitative Differential Evidence Versus Closest Analogs for Scientific Procurement

HxA3 Methyl Ester Exhibits Significantly Higher Peak Calcium Mobilization Versus Free Acid in Human Neutrophils

In a direct head-to-head comparison using suspended human neutrophils, HxA3 methyl ester (ME) induced a significantly higher peak [Ca2+]i during the initial rapid phase of calcium release compared to the free acid (FA) form. The methyl ester was also more active than the free acid in calcium-free medium where the second phase was eliminated, confirming its enhanced ability to mobilize calcium from intracellular stores [1].

Calcium Mobilization

Reported

188 ± 14 nM vs 135 ± 11 nM (P

Supports robust intracellular calcium flux assay fit

Reported peak calcium response context in human neutrophils

Epithelial Disruption

Reported

HxA3-ME induced disruption and bacterial translocation; fMLP did not

Supports barrier disruption model selection over fMLP

Model-specific response context in air-liquid interface cultures

Metabolic Inactivation

Class-level

Trioxilin A3 is biologically inactive as a diol metabolite

Supports epoxide stability context for functional studies

Class-level inference; data to verify

Stereochemical Control

Reported

syn epimer potentiated BK-evoked leakage; anti epimer inactive

Supports stereochemical-control context for vascular permeability models

Reported stereospecific activity in rat skin assays

Evidence Dimension	Peak intracellular calcium concentration [Ca2+]i during initial rapid phase
Target Compound Data	188 ± 14 nM
Comparator Or Baseline	Hepoxilin A3 free acid: 135 ± 11 nM
Quantified Difference	53 nM increase (P < 0.0005), 39% higher
Conditions	Suspended human neutrophils; ethanol vehicle; Fura-2 fluorescence

Why This Matters

This quantifies the superior intracellular calcium mobilization capacity of the methyl ester form, establishing it as the preferred tool for experiments requiring robust and consistent calcium flux readouts, particularly when DMSO vehicle is required.

• [1] Nigam S, et al. Hepoxilin signaling in intact human neutrophils: biphasic elevation of intracellular calcium by unesterified hepoxilin A3. FEBS Lett. 1999;446(2-3):236-8. View Source

HxA3 Methyl Ester Promotes Epithelial Barrier Disruption, an Effect Not Observed with fMLP Chemoattractant

In bronchial stem cell-derived air-liquid interface cultures, HxA3 methyl ester (HxA3-ME) was sufficient to promote basolateral-to-apical neutrophil transmigration, resulting in monolayer disruption and bacterial translocation. In contrast, the non-eicosanoid chemoattractant fMLP induced neutrophil transmigration but did not lead to epithelial barrier disruption or bacterial breach, indicating a specific role for HxA3-ME in driving pathological barrier compromise [1].

Epithelial Disruption

Reported

HxA3-ME induced disruption and bacterial translocation; fMLP did not

Supports barrier disruption model selection over fMLP

Model-specific response context in air-liquid interface cultures

Evidence Dimension	Epithelial monolayer disruption and bacterial translocation
Target Compound Data	Promoted basolateral-to-apical PMN transmigration with monolayer disruption and S. pneumoniae barrier breach
Comparator Or Baseline	fMLP (N-formyl-L-methionyl-L-leucyl-phenylalanine)
Quantified Difference	Qualitative difference: HxA3-ME caused barrier disruption; fMLP did not. Correspondingly, HxA3-ME but not fMLP increased neutrophil elastase release from Sp-infected PMNs.
Conditions	Bronchial stem cell-derived air-liquid interface cultures infected with Streptococcus pneumoniae

Why This Matters

This differential activity is critical for researchers modeling pathological neutrophil-driven barrier disruption in mucosal infections, as fMLP fails to replicate the disease-relevant epithelial damage elicited by HxA3-ME.

• [1] Mason KM, et al. Blocking HXA3-mediated neutrophil elastase release during S. pneumoniae lung infection limits pulmonary epithelial barrier disruption and bacteremia. mBio. 2024;15(9):e01856-24. View Source

Trioxilin A3 is Biologically Inactive, Highlighting the Essential Epoxide Moiety of HxA3 Methyl Ester

The epoxide moiety of HxA3 is hydrolyzed by hepoxilin-specific epoxide hydrolase to form trioxilin A3 (TrXA3). This metabolic conversion represents a biological inactivation pathway, as TrXA3 is generally considered to lack the biological activities of HxA3 [1][2]. Therefore, HxA3 methyl ester, which is hydrolyzed intracellularly to the active free acid, retains the critical epoxide functionality required for receptor-mediated signaling, whereas TrxA3 does not.

Metabolic Inactivation

Class-level

Trioxilin A3 is biologically inactive as a diol metabolite

Supports epoxide stability context for functional studies

Class-level inference; data to verify

Evidence Dimension	Biological activity
Target Compound Data	Active (induces calcium release, chemotaxis, barrier disruption)
Comparator Or Baseline	Trioxilin A3 (TrXA3)
Quantified Difference	TrXA3 is biologically inactive [1][2].
Conditions	Multiple in vitro and in vivo systems

Why This Matters

This validates the structural requirement for the epoxide group and reinforces that HxA3-ME, but not its diol metabolite, is the appropriate tool for studying hepoxilin receptor pharmacology. Metabolite contamination would confound experimental interpretation.

• [1] Anton R, et al. Hepoxilin-epoxide hydrolase. In: Sies H, et al. Comprehensive Toxicology. 1995. View Source
• [2] Pace-Asciak CR. Pathophysiology of the hepoxilins. Biochim Biophys Acta. 2015;1851(4):383-96. View Source

HxA3 Methyl Ester Displays Stereospecific Potentiation of Bradykinin-Evoked Vascular Leakage; Anti Epimer is Inactive

In an in vivo rat skin model, the syn epimer of hepoxilin A3 potentiated bradykinin (BK)-evoked plasma protein leakage (Evans Blue dye) but had no effect on platelet-activating factor (PAF)-evoked leakage. The anti epimer of HxA3 was completely inactive in this assay, demonstrating strict stereochemical requirements for this pro-inflammatory activity [1].

Stereochemical Control

Reported

syn epimer potentiated BK-evoked leakage; anti epimer inactive

Supports stereochemical-control context for vascular permeability models

Reported stereospecific activity in rat skin assays

Evidence Dimension	Potentiation of bradykinin-evoked vascular permeability
Target Compound Data	syn epimer of HxA3: active in potentiating BK-evoked dye leakage
Comparator Or Baseline	anti epimer of HxA3: inactive
Quantified Difference	syn epimer active; anti epimer inactive
Conditions	In vivo rat skin assay; Evans Blue dye extravasation

Why This Matters

This stereospecificity underscores that the biological activity of HxA3 is critically dependent on the correct stereochemistry. Researchers should verify epimer composition of commercial preparations, as the anti epimer is an ineffective comparator or negative control.

• [1] Wang MM, et al. Stereoselective actions of hepoxilins A3 and B3 and their cyclopropane analogs (HxdeltaA3 and HxdeltaB3) on bradykinin and PAF-evoked potentiation of vascular leakage in rat skin. Gen Pharmacol. 1999;33(5):377-82. View Source

Optimal Research Applications for Hepoxilin A3 Methyl Ester Based on Differential Evidence

Studying Receptor-Mediated Calcium Flux in Human Neutrophils

Employ HxA3 methyl ester (≥98% purity, isomer mixture) in Fura-2-based calcium mobilization assays using suspended human neutrophils. The methyl ester's ability to induce a robust and consistent peak calcium response (188 ± 14 nM) independent of vehicle choice makes it the preferred tool for interrogating hepoxilin receptor signaling pathways, particularly when DMSO is required as a vehicle [1].

Modeling Pathological Neutrophil-Driven Epithelial Barrier Disruption

Utilize HxA3 methyl ester in air-liquid interface epithelial cultures (e.g., bronchial stem cell-derived) to induce neutrophil transepithelial migration and subsequent barrier disruption. This application is uniquely suited to HxA3-ME, as the non-eicosanoid chemoattractant fMLP fails to recapitulate the epithelial damage and bacterial translocation observed with HxA3-ME [2]. Researchers investigating host-directed therapies for mucosal infections should prioritize HxA3-ME over fMLP for disease-relevant modeling.

Investigating Hepoxilin Metabolism and Epoxide Hydrolase Activity

Use HxA3 methyl ester as a substrate or metabolic precursor in enzymatic assays to study hepoxilin-specific epoxide hydrolase (HXEH) activity and the formation of the inactive trioxilin A3 metabolite. The intracellular hydrolysis of the methyl ester to the active free acid allows for the study of epoxide hydrolysis and its functional consequences [3]. This application is not possible with the biologically inactive trioxilin A3 or the free acid form due to its vehicle-dependent entry [4].

Application

Selection Property

Validation Focus

Calcium Flux Studies

Cell-permeable prodrug robustness

Peak calcium response context in neutrophils

Barrier Disruption Models

Differential disruption activity

Transepithelial migration endpoint comparison vs fMLP

Metabolism / Hydrolase Assays

Epoxide moiety stability

Trioxilin A3 formation and epoxide integrity context

• [1] Nigam S, et al. Hepoxilin signaling in intact human neutrophils: biphasic elevation of intracellular calcium by unesterified hepoxilin A3. FEBS Lett. 1999;446(2-3):236-8. View Source
• [2] Mason KM, et al. Blocking HXA3-mediated neutrophil elastase release during S. pneumoniae lung infection limits pulmonary epithelial barrier disruption and bacteremia. mBio. 2024;15(9):e01856-24. View Source
• [3] Reynaud D, et al. Biological actions of the free acid of hepoxilin A3 on human neutrophils. Biochem Pharmacol. 2000;59(4):435-40. View Source
• [4] Anton R, et al. Hepoxilin-epoxide hydrolase. In: Sies H, et al. Comprehensive Toxicology. 1995. View Source